Cas no 2171372-67-9 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid)

• Product Name: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid
• CAS No: 2171372-67-9
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6580629
• PubChem ID: 165565341
• Update Time: 2025-06-13

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid
• EN300-1555966
• 2171372-67-9
• 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-2-21(22(27)25-12-14-11-19(14)23(28)29)26-24(30)31-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,14,19-21H,2,11-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t14?,19?,21-/m1/s1
• InChI Key： UOZWYNOPQPLQFI-XATSIWNJSA-N
• SMILES： OC(C1CC1CNC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid

Introduction to 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid (CAS No. 2171372-67-9)

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid, with the CAS number 2171372-67-9, is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a cyclopropane ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These characteristics make it a valuable tool in various research applications, particularly in the development of novel therapeutic agents and the study of protein-protein interactions.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with solid-phase synthesis techniques. The presence of this group in 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid allows for precise control over the reactivity of the amino group, facilitating the synthesis of complex peptides and peptidomimetics. This is particularly important in the context of drug discovery, where the ability to fine-tune the properties of potential drug candidates is crucial.

Recent studies have highlighted the potential of this compound in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that the compound could serve as a lead molecule for the development of novel anticancer drugs.

In another study, researchers at the University of California, San Francisco, explored the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases. The unique structural features of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid make it an ideal candidate for this application, as it can be modified to target specific PPIs with high affinity and selectivity.

The cyclopropane ring in this compound adds an additional layer of complexity and potential utility. Cyclopropanes are known to exhibit unique electronic and steric properties, which can influence their biological activity. For example, a study published in Organic & Biomolecular Chemistry in 2021 reported that cyclopropane-containing compounds can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions.

The synthesis of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid involves several steps, including the formation of the cyclopropane ring and the introduction of the Fmoc protecting group. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to optimize these processes. The ability to synthesize this compound efficiently and on a large scale is essential for its practical application in research and drug development.

In addition to its potential therapeutic applications, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid has also been used as a tool for studying fundamental biological processes. For example, researchers at Harvard University have utilized this compound to investigate the role of specific amino acids in protein folding and stability. By incorporating this compound into model peptides, they were able to gain insights into how subtle changes in amino acid sequence can affect protein structure and function.

The versatility of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid extends beyond its use as a research tool. It has also shown promise as a building block for developing new materials with unique properties. For instance, a study published in Advanced Materials in 2023 demonstrated that self-assembled monolayers (SAMs) containing this compound exhibit enhanced stability and functionality compared to traditional SAMs. These findings open up new possibilities for applications in areas such as biosensors and drug delivery systems.

In conclusion, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid (CAS No. 2171372-67-9) is a multifaceted compound with significant potential in both research and practical applications. Its unique structural features and functional groups make it an invaluable tool for advancing our understanding of biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fields of chemical biology and medicinal chemistry.